N-(2-methyl-1-oxoisoquinolin-7-yl)-2-(4-methylphenyl)piperidine-1-carboxamide

• IUPAC Name: N-(2-methyl-1-oxoisoquinolin-7-yl)-2-(4-methylphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C23H25N3O2/c1-16-6-8-18(9-7-16)21-5-3-4-13-26(21)23(28)24-19-11-10-17-12-14-25(2)22(27)20(17)15-19/h6-12,14-15,21H,3-5,13H2,1-2H3,(H,24,28)
• InChI Key: WOYJLLGAOITEME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CCCCN2C(=O)NC3=CC4=C(C=C3)C=CN(C4=O)C
• Molecular Formula: C23H25N3O2
• Molecular Weight: 375.5 g/mol

Description

N-(2-methyl-1-oxoisoquinolin-7-yl)-2-(4-methylphenyl)piperidine-1-carboxamide is a complex organic compound that belongs to the class of piperidine carboxamides. This compound is characterized by its unique structure, which includes an isoquinolinone moiety and a piperidine ring substituted with a methylphenyl group. It has garnered interest in various fields of scientific research due to its potential biological activities and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-methyl-1-oxoisoquinolin-7-yl)-2-(4-methylphenyl)piperidine-1-carboxamide typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Isoquinolinone Moiety: The isoquinolinone core can be synthesized through a Pictet-Spengler reaction, where an appropriate aldehyde reacts with an amine in the presence of an acid catalyst.

Piperidine Ring Formation: The piperidine ring is often constructed via a Mannich reaction, involving the condensation of formaldehyde, a secondary amine, and a ketone.

Coupling Reaction: The final step involves coupling the isoquinolinone moiety with the piperidine ring. This can be achieved through an amide bond formation using reagents like carbodiimides (e.g., EDCI) and coupling agents (e.g., HOBt).

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This includes scaling up the reactions, optimizing reaction conditions (temperature, solvent, pH), and employing continuous flow chemistry techniques to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl groups, leading to the formation of corresponding alcohols or ketones.

Reduction: Reduction reactions can target the carbonyl groups, converting them into alcohols.

Substitution: The aromatic rings in the compound can participate in electrophilic aromatic substitution reactions, allowing for further functionalization.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH₄).

Substitution: Friedel-Crafts alkylation or acylation using aluminum chloride (AlCl₃) as a catalyst.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Introduction of alkyl or acyl groups onto the aromatic rings.

Scientific Research Applications

Chemistry

In chemistry, N-(2-methyl-1-oxoisoquinolin-7-yl)-2-(4-methylphenyl)piperidine-1-carboxamide is used as a building block for the synthesis of more complex molecules. Its unique structure allows for diverse chemical modifications, making it valuable in the development of new materials and catalysts.

Biology

Biologically, this compound has shown potential as a pharmacophore in drug design. Its structural features are conducive to binding with various biological targets, making it a candidate for the development of new therapeutic agents.

Medicine

In medicine, research is ongoing to explore its potential as an anti-inflammatory, analgesic, or anticancer agent. Its ability to interact with specific enzymes and receptors in the body underpins its therapeutic potential.

Industry

Industrially, the compound can be used in the synthesis of specialty chemicals and advanced materials. Its stability and reactivity make it suitable for applications in polymer science and materials engineering.

Mechanism of Action

The mechanism of action of N-(2-methyl-1-oxoisoquinolin-7-yl)-2-(4-methylphenyl)piperidine-1-carboxamide involves its interaction with molecular targets such as enzymes and receptors. The isoquinolinone moiety can engage in hydrogen bonding and π-π interactions, while the piperidine ring can enhance binding affinity through hydrophobic interactions. These interactions can modulate the activity of specific biological pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

N-(2-methyl-1-oxoisoquinolin-7-yl)-2-phenylpiperidine-1-carboxamide: Lacks the methyl group on the phenyl ring.

N-(2-methyl-1-oxoisoquinolin-7-yl)-2-(4-chlorophenyl)piperidine-1-carboxamide: Substitutes the methyl group with a chlorine atom.

N-(2-methyl-1-oxoisoquinolin-7-yl)-2-(4-methoxyphenyl)piperidine-1-carboxamide: Replaces the methyl group with a methoxy group.

Uniqueness

N-(2-methyl-1-oxoisoquinolin-7-yl)-2-(4-methylphenyl)piperidine-1-carboxamide is unique due to the specific substitution pattern on the phenyl ring, which can influence its chemical reactivity and biological activity. The presence of the methyl group can enhance lipophilicity, potentially improving membrane permeability and bioavailability.

This detailed overview provides a comprehensive understanding of N-(2-methyl-1-oxoisoquinolin-7-yl)-2-(4-methylphenyl)piperidine-1-carboxamide, covering its synthesis, reactions, applications, and unique features